Cas no 1383625-63-5 (methyl 2-(4-methylquinolin-8-yl)acetate)

• Product Name: methyl 2-(4-methylquinolin-8-yl)acetate
• CAS No: 1383625-63-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5291305
• Update Time: 2025-05-27

methyl 2-(4-methylquinolin-8-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 8-Quinolineacetic acid, 4-methyl-, methyl ester
• methyl 2-(4-methylquinolin-8-yl)acetate

• Inchi： 1S/C13H13NO2/c1-9-6-7-14-13-10(8-12(15)16-2)4-3-5-11(9)13/h3-7H,8H2,1-2H3
• InChI Key： FHTIARVRQSFOOS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2CC(OC)=O)C(C)=CC=1

Additional information on methyl 2-(4-methylquinolin-8-yl)acetate

Comprehensive Analysis of Methyl 2-(4-methylquinolin-8-yl)acetate (CAS No. 1383625-63-5): Properties, Applications, and Industry Insights

The compound methyl 2-(4-methylquinolin-8-yl)acetate (CAS No. 1383625-63-5) is a specialized quinoline derivative with growing interest in pharmaceutical and agrochemical research. As a methyl ester of a substituted quinoline acetic acid, this molecule exhibits unique structural features that make it valuable for drug discovery and material science applications. Recent studies highlight its potential as a building block for more complex molecules, particularly in the development of fluorescence probes and biologically active compounds.

Chemically, methyl 2-(4-methylquinolin-8-yl)acetate contains both a quinoline core and an ester functional group, which contributes to its versatility in synthetic chemistry. The 4-methyl substitution on the quinoline ring influences its electronic properties, while the acetate moiety at the 8-position provides a reactive handle for further derivatization. This combination has attracted attention from researchers working on heterocyclic chemistry and medicinal chemistry, especially in projects related to small molecule therapeutics and functional materials.

From a synthetic perspective, CAS 1383625-63-5 serves as an important intermediate in the preparation of more complex quinoline-based compounds. Its synthesis typically involves Pd-catalyzed coupling reactions or nucleophilic substitution strategies, with recent literature emphasizing more sustainable approaches using green chemistry principles. The growing demand for atom-efficient synthesis has made this compound particularly relevant in contemporary research, aligning with industry trends toward environmentally friendly processes.

In pharmaceutical applications, the methyl 2-(4-methylquinolin-8-yl)acetate structure has shown promise as a precursor for bioactive molecules targeting various biological pathways. Researchers have explored its derivatives as potential enzyme inhibitors and receptor modulators, particularly in neurological and anti-inflammatory research. The compound's aromatic system and hydrogen bond acceptor properties contribute to its interactions with biological targets, making it a valuable scaffold in lead optimization studies.

The material science field has also recognized the potential of 1383625-63-5, especially in the development of organic electronic materials and luminescent compounds. The quinoline moiety provides excellent electron transport properties, while the ester group allows for solubility modification and polymer incorporation. Recent patents have highlighted its use in OLED technologies and sensor applications, reflecting broader industry interest in functional organic materials.

Quality control of methyl 2-(4-methylquinolin-8-yl)acetate typically involves advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability profile has been extensively studied, with particular attention to storage conditions and handling protocols to maintain its integrity. These aspects are crucial for researchers who require high-purity materials for their structure-activity relationship studies.

Market trends indicate increasing demand for specialized quinoline derivatives like CAS 1383625-63-5, driven by expanding research in personalized medicine and targeted therapies. The compound's versatility has positioned it as a valuable tool in combinatorial chemistry and high-throughput screening platforms. Furthermore, its potential applications in agricultural chemistry have attracted attention from companies developing next-generation crop protection agents.

Future research directions for methyl 2-(4-methylquinolin-8-yl)acetate may explore its incorporation into metal-organic frameworks (MOFs) or investigation of its photophysical properties for sensing applications. The scientific community continues to discover new applications for this versatile building block, ensuring its relevance in cutting-edge chemical research. As synthetic methodologies advance and analytical techniques become more sophisticated, we anticipate broader utilization of this compound across multiple scientific disciplines.